Cas no 324057-32-1 (3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one)
324057-32-1 structure
Product Name:3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
CAS No:324057-32-1
MF:C18H18N2OS2
MW:342.478321552277
CID:5738985
PubChem ID:876257
Update Time:2023-11-10
3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
- AKOS001052230
- Cambridge id 5850351
- STL346725
- AG-690/12869085
- 2-(benzylsulfanyl)-5,6-dimethyl-3-(prop-2-en-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one
- 324057-32-1
- 2-(benzylsulfanyl)-5,6-dimethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
- AB00099254-01
- 2-benzylsulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
- 3-allyl-2-(benzylsulfanyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
- FT-0635879
- Z20218297
- Thieno[2,3-d]pyrimidin-4(3H)-one, 5,6-dimethyl-2-[(phenylmethyl)thio]-3-(2-propen-1-yl)-
-
- Inchi: 1S/C18H18N2OS2/c1-4-10-20-17(21)15-12(2)13(3)23-16(15)19-18(20)22-11-14-8-6-5-7-9-14/h4-9H,1,10-11H2,2-3H3
- InChI Key: VGQIWUSCQTYHDI-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C)C2C(N(CC=C)C(=NC1=2)SCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 342.08605555g/mol
- Monoisotopic Mass: 342.08605555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 524.0±60.0 °C(Predicted)
- pka: -1.97±0.20(Predicted)
3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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